Cas no 1805635-62-4 (4-Cyano-2,3-difluorobenzylamine)

• Product Name: 4-Cyano-2,3-difluorobenzylamine
• CAS No: 1805635-62-4
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4990058
• Update Time: 2025-06-15

4-Cyano-2,3-difluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,3-difluorobenzylamine
• 4-(Aminomethyl)-2,3-difluorobenzonitrile

• Inchi： 1S/C8H6F2N2/c9-7-5(3-11)1-2-6(4-12)8(7)10/h1-2H,3,11H2
• InChI Key： KYULWXYNLJVYRQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C#N)C=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8

Additional information on 4-Cyano-2,3-difluorobenzylamine

4-Cyano-2,3-difluorobenzylamine (CAS No. 1805635-62-4): A Comprehensive Overview

4-Cyano-2,3-difluorobenzylamine (CAS No. 1805635-62-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 4-Cyano-2,3-difluorobenzylamine.

Chemical Structure and Properties

4-Cyano-2,3-difluorobenzylamine is a substituted benzylamine with a cyano group and two fluorine atoms attached to the benzene ring. The molecular formula of this compound is C₉H₆FN₂, and it has a molecular weight of approximately 179.15 g/mol. The presence of the cyano group and fluorine atoms imparts unique chemical properties to the molecule, making it highly reactive and suitable for various chemical transformations.

The cyano group in 4-Cyano-2,3-difluorobenzylamine is a strong electron-withdrawing group, which enhances the electrophilic character of the adjacent carbon atoms. This property makes the compound an excellent substrate for nucleophilic substitution reactions. Additionally, the fluorine atoms contribute to the molecule's lipophilicity and can influence its biological activity by affecting the binding affinity to target proteins.

Synthesis Methods

The synthesis of 4-Cyano-2,3-difluorobenzylamine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-cyano-2,3-difluorobenzaldehyde with ammonia or an amine derivative under appropriate conditions. This reductive amination process typically requires a reducing agent such as sodium borohydride (NaBH₄) or hydrogen gas in the presence of a catalyst like palladium on carbon (Pd/C).

An alternative approach involves the nucleophilic substitution of a suitable leaving group on the benzyl halide with ammonia or an amine derivative. For example, 4-cyano-2,3-difluorobenzyl chloride can be reacted with ammonia in a polar solvent such as ethanol or methanol to yield 4-Cyano-2,3-difluorobenzylamine. This method is often preferred due to its simplicity and high yield.

Applications in Pharmaceutical Research

4-Cyano-2,3-difluorobenzylamine has shown promising potential in pharmaceutical research due to its unique structural features and reactivity. One area of significant interest is its use as an intermediate in the synthesis of novel drugs with improved pharmacological properties. The presence of the cyano group and fluorine atoms can enhance the potency and selectivity of drug candidates by optimizing their interaction with target proteins.

A recent study published in the Journal of Medicinal Chemistry explored the use of 4-Cyano-2,3-difluorobenzylamine as a key intermediate in the development of potent inhibitors for a specific enzyme involved in cancer progression. The researchers demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for the target enzyme, leading to significant inhibition of cancer cell growth in vitro.

In another study, researchers at a leading pharmaceutical company investigated the use of 4-Cyano-2,3-difluorobenzylamine-based compounds as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compounds were found to effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival.

Safety Considerations and Handling

While 4-Cyano-2,3-difluorobenzylamine offers numerous benefits in chemical and pharmaceutical research, it is essential to handle this compound with care due to its reactivity and potential health hazards. Researchers should adhere to standard safety protocols when working with this compound, including wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The compound should be stored in a cool, dry place away from incompatible materials such as strong acids or oxidizers. Proper ventilation is also crucial when handling volatile organic compounds like 4-Cyano-2,3-difluorobenzylamine. Additionally, any waste generated during experiments should be disposed of according to local regulations to ensure environmental safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 4-Cyano-2,3-difluorobenzylamine-based compounds holds great promise for advancing our understanding of their biological activities and potential therapeutic applications. As new synthetic methods are developed and optimized, it is likely that more efficient routes for producing these compounds will become available, further enhancing their accessibility for research purposes.

In conclusion, 4-Cyano-2,3-difluorobenzylamine (CAS No. 1805635-62-4) is a valuable compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive candidate for developing novel drugs with improved pharmacological properties. By continuing to explore its potential through rigorous scientific investigation, researchers can unlock new possibilities for improving human health and well-being.